Cas no 261505-45-7 (β-Alanine, N-(2-benzothiazolylcarbonyl)-)

• Product Name: β-Alanine, N-(2-benzothiazolylcarbonyl)-
• CAS No: 261505-45-7
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 847770
• Update Time: 2026-04-29

β-Alanine, N-(2-benzothiazolylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-(2-benzothiazolylcarbonyl)-

Additional information on β-Alanine, N-(2-benzothiazolylcarbonyl)-

β-Alanine, N-(2-benzothiazolylcarbonyl)- (CAS No. 261505-45-7): A Comprehensive Overview

β-Alanine, N-(2-benzothiazolylcarbonyl)-, identified by its CAS number 261505-45-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and biochemical applications. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those involving the benzothiazole moiety, which is well-documented for its diverse biological activities.

The molecular structure of β-Alanine, N-(2-benzothiazolylcarbonyl)- incorporates both β-alanine and a 2-benzothiazolylcarbonyl group, making it a versatile building block for the development of novel therapeutic agents. The benzothiazole ring system is known for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes.

In recent years, there has been a surge in research focused on the development of new derivatives of benzothiazole-based compounds. These derivatives are being explored for their potential applications in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The introduction of the β-alanine moiety into these derivatives enhances their pharmacological properties, making them more effective and selective in targeting specific disease pathways.

One of the most compelling aspects of β-Alanine, N-(2-benzothiazolylcarbonyl)- is its utility in peptide synthesis. The N-(2-benzothiazolylcarbonyl) group acts as an excellent protecting group for the α-amino group of β-alanine, allowing for controlled and efficient peptide bond formation. This property is particularly valuable in the synthesis of complex biomolecules where precise control over reaction conditions is essential.

The compound has also been investigated for its role in enzyme inhibition studies. Several studies have demonstrated that benzothiazole derivatives can act as potent inhibitors of various enzymes involved in metabolic pathways. By incorporating β-alanine into these derivatives, researchers have been able to develop more stable and bioactive molecules that exhibit improved pharmacokinetic profiles.

Moreover, the growing interest in natural product-inspired drug design has led to the exploration of β-Alanine, N-(2-benzothiazolylcarbonyl)- as a key intermediate in synthesizing bio-inspired molecules. These molecules mimic the structure and function of natural products known for their therapeutic effects, offering a promising avenue for drug discovery.

The synthetic pathways involving β-Alanine, N-(2-benzothiazolylcarbonyl)- are highly optimized to ensure high yields and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and automated chemical reactors have been employed to streamline the production process. These advancements have not only improved the efficiency of synthesis but also reduced costs, making it more accessible for large-scale applications.

In conclusion, β-Alanine, N-(2-benzothiazolylcarbonyl)- (CAS No. 261505-45-7) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.